Cas no 17465-86-0 (γ-Cyclodextrin)

• Product Name: γ-Cyclodextrin
• CAS No: 17465-86-0
• MF: C₄₈H₈₀O₄₀
• MW: 1297.1248
• MDL: MFCD00009595
• CID: 50769
• PubChem ID: 24892736
• Update Time: 2025-11-26

γ-Cyclodextrin Chemical and Physical Properties

Names and Identifiers

• gamma-Cyclodextrin
• gamma-Schardinger dextrin
• Cyclodextrin
• CYCLOOCTAAMYLOSE
• γ-Cyclodextrin
• β-Cyclodextrin
• Cyclooctapentylose
• cyclomaltooctaose
• Ringdex C
• Schardinger γ-Dextrin
• Cavamax® W8
• schardinger
• Cavasol? W8
• Cavamax? W8
• CYCLOOCTAOSE
• Cavamax(R) W8
• CYCLOFLO(TM) 42
• γ-环糊精
• gamma-CD
• KZJ0BYZ5VA
• gamma cyclodextrin
• Schardinger gamma-Dextrin
• Gamma cyclodextrin [NF]
• Gammacyclodextrin
• cyclo-octa-amylose
• Cavamax® W8
• RCD
• C48H80O40
• Schardinger ?-Dextrin
• 1p2g
• DSSTox_RID_82054
• DSSTox_CID_27033
• DSSTox_GSID_47033
• BDBM36126
• GDSRMADSINPKSL-HSEONFRVSA-
• GAMMA CYCLODEXTRIN [II]
• gamma-Cyclodextrin, >=98%
• gamma-Cyclodextrin, produced by Wacker Chemie AG, Burghausen, Germany, >=90.0% cyclodextrin basis (HPLC)
• DTXCID3027033
• F15410
• GAMMA CYCLODEXTRIN [MART.]
• CYCLOOCTAKIS-(1->4)-(.ALPHA.-D-GLUCOPYRANOSYL)
• Tox21_302303
• C-9140
• CAS-17465-86-0
• Gamma Cyclodextrin, United States Pharmacopeia (USP) Reference Standard
• gamma -Cyclodextrin
• Schardinger gammaDextrin
• Q27225754
• gammaDextrin
• Cyclooctakis-(1->4)-(a-D-glucopyranose)
• EINECS 241-482-4
• gamma-Cyclodextrin, purum, >=98.0% (HPLC)
• CYCLOOCTAKIS-(1->4)-(ALPHA-D-GLUCOPYRANOSYL)
• gamma-Dextrin
• 5,10,15,20,25,30,35,40-octakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34,37,39-hexadecaoxanonacyclo[36.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36]hexapentacontane-41,42,43,44,45,46,47,48,49,50,51,52,53,54,55,56-hexadecol
• GAMMA-CYCLODEXTRIN [FCC]
• E-458
• HY-W040040
• gamma-Cyclodextrin, Produced by Wacker Chemie AG, Burghausen, Germany, Life Science, 98.0-102.0% cyclodextrin basis
• cyclomalto-octaose
• ALFADEX IMPURITY B (EP IMPURITY)
• .GAMMA.-CYCLODEXTRIN [MI]
• Cyclodextrin, gamma-
• g-cyclodextrin
• UNII-KZJ0BYZ5VA
• EC 241-482-4
• MFCD00009595
• Cavamax w8
• ALFADEX IMPURITY B [EP IMPURITY]
• gamma-Cyclodextrin, produced by Wacker Chemie AG, Burghausen, Germany, >=98% (on dry basis)
• Ins-458
• GAMMA CYCLODEXTRIN (II)
• DTXSID5047033
• gamma-Cyclodextrin, powder, BioReagent, suitable for cell culture, >=98%
• Cyclomaltooctaose, Cyclooctaamylose, Schardinger gamma-Dextrin, gamma-Cyclodextrin
• gammaCD
• AS-19609
• Dexy Pearl gamma100
• 5,10,15,20,25,30,35,40-octakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34,37,39-hexadecaoxanonacyclo(36.2.2.23,6.28,11.213,16.218,21.223,26.228,31.233,36)hexapentacontane-41,42,43,44,45,46,47,48,49,50,51,52,53,54,55,56-hexadecol
• CS-W020780
• GAMMA CYCLODEXTRIN (USP-RS)
• GAMMA CYCLODEXTRIN [USP-RS]
• 17465-86-0
• CHEBI:495056
• CHEMBL3182126
• AKOS037643646
• GAMMA CYCLODEXTRIN (MART.)
• SCHEMBL8768
• .gamma.-Cyclodextrin
• Ins no.458
• NCGC00256143-01

• MDL： MFCD00009595
• Inchi： 1S/C48H80O40/c49-1-9-33-17(57)25(65)41(73-9)82-34-10(2-50)75-43(27(67)19(34)59)84-36-12(4-52)77-45(29(69)21(36)61)86-38-14(6-54)79-47(31(71)23(38)63)88-40-16(8-56)80-48(32(72)24(40)64)87-39-15(7-55)78-46(30(70)22(39)62)85-37-13(5-53)76-44(28(68)20(37)60)83-35-11(3-51)74-42(81-33)26(66)18(35)58/h9-72H,1-8H2/t9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-/m1/s1
• InChI Key： GDSRMADSINPKSL-HSEONFRVSA-N
• SMILES： O1[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H]
• BRN： 5725162

Computed Properties

• Exact Mass: 1296.42000
• Monoisotopic Mass: 1296.423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 40
• Heavy Atom Count: 88
• Rotatable Bond Count: 8
• Complexity: 1720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 40
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 633
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -17.2

Experimental Properties

• Color/Form: White powdery
• Density: 1.2064 (rough estimate)
• Melting Point: ≥300 °C
• Boiling Point: 845.2°C (rough estimate)
• Flash Point: Fahrenheit: 842 ° f
  Celsius: 450 ° c
  
• Refractive Index: 1.7500 (estimate)
• Solubility: 1 M NaOH: 25 mg/mL, may be clear to slightly hazy
• PSA: 633.20000
• LogP: -17.40640
• Merck: 2718
• Optical Activity: [α]/D 174.0 to 180.0°
• Sensitiveness: Sensitive to humidity
• Specific Rotation: [α]D25 +174～+179° (c=1, H2O) (After Drying)

γ-Cyclodextrin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3
• RTECS：GU2293080
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides

Additional information on γ-Cyclodextrin

γ-Cyclodextrin (CAS No. 17465-86-0): A Versatile Tool in Modern Chemical and Pharmaceutical Applications

γ-Cyclodextrin, with the chemical formula C₄₂H₇₀O₃₅, is a cyclic oligosaccharide composed of seven glucose units linked by α-(1,4) glycosidic bonds and one α-(1,6) glycosidic bond. Its unique structure, characterized by a truncated cone shape with a hydrophobic inner core and a hydrophilic outer surface, makes it an exceptionally valuable molecule in various scientific and industrial applications. The compound is formally identified by its CAS No. 17465-86-0, which distinguishes it from other cyclic oligosaccharides such as α-cyclodextrin and β-cyclodextrin. This distinctive architecture allows γ-cyclodextrin to form inclusion complexes with a wide range of molecules, including hydrophobic drugs, fragrances, and other organic compounds, thereby enhancing their solubility, stability, and bioavailability.

The utility of γ-cyclodextrin extends across multiple domains, particularly in the pharmaceutical industry. Its ability to encapsulate lipophilic molecules into its cavity has led to significant advancements in drug delivery systems. For instance, recent studies have highlighted the potential of γ-cyclodextrin-based nanoparticles for targeted drug delivery in oncology. These nanoparticles can selectively release therapeutic agents within tumor tissues, minimizing systemic side effects and improving treatment efficacy. The hydrophobic core of γ-cyclodextrin provides an ideal environment for stabilizing labile drugs, ensuring their integrity during storage and transportation.

In addition to its pharmaceutical applications, γ-cyclodextrin has found considerable use in the food and beverage industry. Its capacity to mask unpleasant tastes and odors while enhancing the flavor profile of products has made it a popular additive in the formulation of various consumables. Moreover, its biodegradable and non-toxic nature aligns well with the growing demand for sustainable food ingredients. Recent research has also explored the use of γ-cyclodextrin as a carrier for vitamins and other nutritional supplements, improving their absorption rates in the human body.

The chemical properties of γ-cyclodextrin also make it a valuable tool in analytical chemistry. Its ability to form stable inclusion complexes with analytes enhances the sensitivity and selectivity of analytical methods such as high-performance liquid chromatography (HPLC) and gas chromatography (GC). This property has been leveraged in the development of novel detectors for trace analysis of environmental pollutants and pharmaceutical residues. Furthermore, γ-cyclodextrin-based sensors have been designed for real-time monitoring of toxic gases and organic vapors, contributing to advancements in environmental safety technologies.

Recent advancements in materials science have opened new avenues for the application of γ-cyclodextrin. Researchers have successfully incorporated this oligosaccharide into polymer matrices to create novel hydrogels with enhanced mechanical properties and biocompatibility. These hydrogels are being investigated for use in tissue engineering scaffolds, wound dressings, and drug-eluting implants. The ability of γ-cyclodextrin to modulate the release kinetics of embedded molecules has made these materials particularly promising for controlled drug delivery systems.

The agrochemical sector has also begun to explore the potential benefits of γ-cyclodextrin. Its role as a stabilizer for volatile agrochemicals has been demonstrated to improve their shelf life and efficacy upon application. Additionally, γ-cyclodextrin-based formulations have shown promise in reducing environmental contamination by sequestering persistent organic pollutants in soil and water systems. This dual benefit—enhancing product performance while mitigating environmental impact—underscores the multifaceted utility of this compound.

In conclusion, γ-cyclodextrin (CAS No. 17465-86-0) stands as a cornerstone molecule in modern chemical research due to its unique structural properties and broad applicability across multiple industries. From enhancing drug delivery systems to revolutionizing food additives and environmental monitoring technologies, its versatility continues to drive innovation. As research progresses, it is anticipated that new applications for γ-cyclodextrin will emerge, further solidifying its importance as a cornerstone material in science and industry.